Cas no 1694938-25-4 (1-acetyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-acetyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 1694938-25-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6573614
• PubChem ID: 106741992
• Update Time: 2025-08-05

1-acetyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2-methylpiperidine-4-carboxylic acid
• EN300-3078440
• 1694938-25-4

• Inchi： 1S/C9H15NO3/c1-6-5-8(9(12)13)3-4-10(6)7(2)11/h6,8H,3-5H2,1-2H3,(H,12,13)
• InChI Key： VMFATJGSTXDHIP-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-2-methylpiperidine-4-carboxylic acid

Introduction to 1-acetyl-2-methylpiperidine-4-carboxylic acid (CAS No. 1694938-25-4)

1-acetyl-2-methylpiperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1694938-25-4, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core with acetyl and carboxylic acid functional groups, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The piperidine scaffold is a common motif in biologically active molecules, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

The structure of 1-acetyl-2-methylpiperidine-4-carboxylic acid incorporates a nitrogen atom within the piperidine ring, which is a key feature for interactions with biological targets. The presence of both an acetyl group at the 1-position and a carboxylic acid moiety at the 4-position introduces multiple sites for chemical modification, making it a valuable intermediate in the synthesis of more complex pharmacophores. This compound’s unique structural features have positioned it as a candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, piperidine-based compounds have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The acetyl group in 1-acetyl-2-methylpiperidine-4-carboxylic acid can be particularly useful for enhancing binding affinity to biological targets, while the carboxylic acid functionality allows for further derivatization via esterification or amidation reactions. These properties make it an attractive building block for medicinal chemists.

One of the most compelling aspects of 1-acetyl-2-methylpiperidine-4-carboxylic acid is its potential role in modulating enzyme activity. Piperidine derivatives have been reported to interact with enzymes such as kinases and proteases, which are often implicated in disease pathways. The nitrogen atom in the piperidine ring can form hydrogen bonds or participate in π-stacking interactions with aromatic residues in protein targets, enhancing binding specificity. Additionally, the acetyl and carboxylic acid groups can engage in polar interactions, further stabilizing the enzyme-inhibitor complex.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 1-acetyl-2-methylpiperidine-4-carboxylic acid contribute to this diversity by providing unique structural motifs that can be optimized for specific biological activities. For example, modifications at the 2-position of the piperidine ring can introduce additional functional groups that fine-tune pharmacological properties such as selectivity and solubility. Such flexibility is crucial for developing drugs with improved therapeutic profiles.

The synthesis of 1-acetyl-2-methylpiperidine-4-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors. Key steps often include functional group interconversions, such as oxidation or reduction reactions, to introduce the desired acetyl and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 1-acetyl-2-methylpiperidine-4-carboxylic acid (CAS No. 1694938-25-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential for chemical modification, make it a valuable intermediate in drug discovery efforts. As our understanding of biological targets continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapies.